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Compound of Interest

Methyl 3-hydroxy-2,2-
Compound Name:
dimethylpropanoate

Cat. No.: B147297

An In-depth Technical Guide to Methyl 3-hydroxy-2,2-dimethylpropanoate and Its Synonyms

For researchers, scientists, and professionals in drug development, a comprehensive
understanding of chemical compounds, including their various synonyms and properties, is
paramount. This guide provides a detailed overview of Methyl 3-hydroxy-2,2-
dimethylpropanoate, a versatile organic compound.

Synonyms and Chemical Identifiers

Methyl 3-hydroxy-2,2-dimethylpropanoate is known by several other names in scientific
literature and commercial databases. Utilizing the correct synonym is crucial for effective
database searching and clear communication in research.
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Synonym

Source

Methyl 3-hydroxypivalate

[1]2]

Hydroxypivalic Acid Methyl Ester

[2](3]

Methyl 2,2-dimethyl-3-hydroxypropionate

[21(31[4]

Methyl Hydroxypivalate

[2](3]

Propanoic acid, 3-hydroxy-2,2-dimethyl-, methyl

ester

[1]2]

3-hydroxy-2,2-dimethylpropionic acid methyl
ester

2,2-Dimethyl-3-hydroxypropionic Acid Methyl
Ester

Methyl B-hydroxypivalate

Physicochemical Properties

The physical and chemical properties of Methyl 3-hydroxy-2,2-dimethylpropanoate are

summarized in the table below. These properties are essential for designing experiments,

understanding its behavior in different environments, and for safety considerations.
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Property Value Source
CAS Number 14002-80-3 [1][6][7]
Molecular Formula C6H1203 [21[6]1[7]
Molecular Weight 132.16 g/mol [11031[7]
Appearance Colorless to pale yellow liquid [2][6]

Melting Point -16 °C [31[7]

Boiling Point 177-178 °C at 740 mmHg [31141[8]
Density 1.036 g/mL at 25 °C [31141[8]

Refractive Index

n20/D 1.428

[3]14](8]

Flash Point 169 °F (76 °C) - closed cup [3114]
Water Solubility Soluble [3]
EINECS Number 237-805-3 [7118]
MDL Number MFCDO00009707 [718]
InChi Key KIJRFTNVYOAGTHK- CI3[6]

UHFFFAOYSA-N

Synthesis and Experimental Protocols

The synthesis of Methyl 3-hydroxy-2,2-dimethylpropanoate can be achieved through various
methods. Below are detailed protocols for two common synthetic routes.

Synthesis from 3-chloro-2,2-dimethylpropionic acid

This method involves the reaction of 3-chloro-2,2-dimethylpropionic acid with sodium
methoxide in methanol.[9]

Experimental Protocol:

e To a stirred solution of 30.0 grams (0.22 mole) of 3-chloro-2,2-dimethylpropionic acid in 100
ml of absolute methanol, add 35.6 grams (0.66 mole) of a 25% methanolic solution of
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sodium methoxide dropwise.

The reaction is exothermic, causing the temperature to rise to 40°C.

After the addition is complete, heat the reaction mixture at reflux for 4 hours.

Cool the mixture to ambient temperature and stir for one hour.

Acidify the reaction mixture with concentrated hydrochloric acid and add 150 ml of water.
Extract the mixture with four 100 ml portions of methylene chloride.

Combine the organic extracts and dry them with magnesium sulfate.

Filter the mixture and concentrate the filtrate under reduced pressure to yield methyl 3-
hydroxy-2,2-dimethylpropionate as an oil (20.8 grams).[9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

6/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147297?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

